Cas no 5278-80-8 ((6Z)-4-chloro-6-{[(3-chlorophenyl)amino]methylidene}cyclohexa-2,4-dien-1-one)

• Product Name: (6Z)-4-chloro-6-{[(3-chlorophenyl)amino]methylidene}cyclohexa-2,4-dien-1-one
• CAS No: 5278-80-8
• MF: C₁₃H₉Cl₂NO
• MW: 266.122661352158
• CID: 1584368
• PubChem ID: 791528
• Update Time: 2025-04-21

(6Z)-4-chloro-6-{[(3-chlorophenyl)amino]methylidene}cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• (6Z)-4-chloro-6-{[(3-chlorophenyl)amino]methylidene}cyclohexa-2,4-dien-1-one
• (6Z)-4-chloro-6-[(3-chloroanilino)methylidene]cyclohexa-2,4-dien-1-one
• AKOS005636320
• DTXSID90416272
• SCHEMBL11409363
• AC1NSBN5
• STK878841
• 5278-80-8
• 4-chloro-2-{(E)-[(3-chlorophenyl)imino]methyl}phenol
• BS-10412

• Inchi： 1S/C13H9Cl2NO/c14-10-2-1-3-12(7-10)16-8-9-6-11(15)4-5-13(9)17/h1-8,17H/b16-8+
• InChI Key： WWQNRMAULXTBRX-LZYBPNLTSA-N
• SMILES： ClC1C=CC(=C(/C=N/C2C=CC=C(C=2)Cl)C=1)O

Computed Properties

• Exact Mass: 265.00627
• Monoisotopic Mass: 265.006119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 4.3

Experimental Properties

• Density: 1.37
• Boiling Point: 358.9°C at 760 mmHg
• Flash Point: 170.8°C
• Refractive Index: 1.641
• PSA: 29.1